Cas no 85237-61-2 (Benzoic acid,2-(acetylamino)-5-[[(phenylamino)carbonyl]amino]-)

Benzoic acid,2-(acetylamino)-5-[[(phenylamino)carbonyl]amino]- structure
85237-61-2 structure
Product Name:Benzoic acid,2-(acetylamino)-5-[[(phenylamino)carbonyl]amino]-
CAS No:85237-61-2
MF:C16H15N3O4
MW:313.308003664017
CID:725242
Update Time:2024-01-31

Benzoic acid,2-(acetylamino)-5-[[(phenylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(acetylamino)-5-[[(phenylamino)carbonyl]amino]-
    • 2-acetamido-5-(phenylcarbamoylamino)benzoic acid
    • 2-acetamido-5-[[(phenylamino)carbonyl]amino]benzoic acid
    • 2-(Acetylamino)-5-[(phenylcarbamoyl)amino]benzoic acid
    • Einecs 286-421-2
    • Benzoic acid, 2-(acetylamino)-5-[[(phenylamino)carbonyl]amino]-
    • Inchi: 1S/C16H15N3O4/c1-10(20)17-14-8-7-12(9-13(14)15(21)22)19-16(23)18-11-5-3-2-4-6-11/h2-9H,1H3,(H,17,20)(H,21,22)(H2,18,19,23)
    • InChI Key: COOFKYGVLDDFCE-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC(NC(NC2=CC=CC=C2)=O)=CC=C1NC(C)=O

Computed Properties

  • Exact Mass: 313.106256
  • Monoisotopic Mass: 313.106256
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 108

Experimental Properties

  • Density: 1.454
  • Boiling Point: 481.5°C at 760 mmHg
  • Flash Point: 245°C
  • Refractive Index: 1.733
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